2-Methyl-2-(2-phenylhydrazinyl)propanenitrile

• CAS No.: 52722-61-9
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-methyl-2-(2-phenylhydrazinyl)propanenitrile
• InChI: InChI=1S/C10H13N3/c1-10(2,8-11)13-12-9-6-4-3-5-7-9/h3-7,12-13H,1-2H3
• InChI Key: WRESYIAWCMJCHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)NNC1=CC=CC=C1

Description

2-Methyl-2-(2-phenylhydrazinyl)propanenitrile is a chemical compound with the molecular formula C10H13N3 It is known for its unique structure, which includes a phenylhydrazine group attached to a propanenitrile backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(2-phenylhydrazinyl)propanenitrile typically involves the reaction of 2-methylpropanenitrile with phenylhydrazine. The reaction is usually carried out under controlled conditions, such as in the presence of a catalyst or under reflux, to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and the use of industrial-grade reagents, to achieve efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(2-phenylhydrazinyl)propanenitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The phenylhydrazine group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are chosen based on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

2-Methyl-2-(2-phenylhydrazinyl)propanenitrile has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives may have potential biological activities, making it a subject of study in medicinal chemistry.

Medicine: Research into its derivatives could lead to the development of new pharmaceuticals.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(2-phenylhydrazinyl)propanenitrile involves its interaction with molecular targets through its phenylhydrazine group. This group can form bonds with various substrates, leading to different chemical transformations. The pathways involved depend on the specific reactions and conditions employed .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-Methyl-2-(2-phenylhydrazinyl)propanenitrile include:

2-Methyl-2-(4-phenylpiperazin-1-yl)propanenitrile: Another compound with a similar backbone but different substituents.

2-Methylpropanenitrile: The parent compound without the phenylhydrazine group.

Uniqueness

What sets this compound apart is its phenylhydrazine group, which imparts unique reactivity and potential applications in various fields. This makes it a valuable compound for research and development in chemistry, biology, and industry.